Cas no 16024-66-1 (m-PEG4-CH2COOH)

• Product Name: m-PEG4-CH2COOH
• CAS No: 16024-66-1
• MF: C₁₁H₂₂O₇
• MW: 266.288184642792
• CID: 206232
• PubChem ID: 85242
• Update Time: 2025-10-20

m-PEG4-CH2COOH Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15-Pentaoxahexadecanoicacid
• 2,5,8,11,14-Pentaoxahexadecan-16-oic acid
• 2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]acetic acid
• mPEG4-acetic acid
• m-PEG4-CH2COOH
• Methyl-PEG4-CH2COOH
• MFCD00021759
• SCHEMBL3545628
• 16024-66-1
• SY036259
• (2-{2-[2-(2-methoxyethoxy)ethoxy]ethoxy}ethoxy)acetic acid
• FT-0707701
• NS00054690
• BT-0124
• 2,5,8,11,14-Pentaoxa-16-hexadecanoic Acid
• 2,5,8,11,14-Pentaoxahexadecan-16-oicacid
• 3,6,9,12,15-pentaoxahexadecanoic acid
• EINECS 240-163-7
• CS-0108211
• DTXSID50166842
• HY-130478
• BP-23433
• 2-(2-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)ethoxy)acetic acid
• m-PEG4-acetic acid
• AKOS028110892
• C70295
• A930058
• mPEG4-CH2COOH
• m-PEG4-CH2COOH?
• DA-24599

• MDL： MFCD00021759
• Inchi： 1S/C11H22O7/c1-14-2-3-15-4-5-16-6-7-17-8-9-18-10-11(12)13/h2-10H2,1H3,(H,12,13)
• InChI Key： DDTZAHIJJCRGFT-UHFFFAOYSA-N
• SMILES： O(CCOCCOC)CCOCCOCC(=O)O

Computed Properties

• Exact Mass: 266.13656
• Monoisotopic Mass: 266.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 83.4A^2

Experimental Properties

• Density: 1.125
• Boiling Point: 379.6°C at 760 mmHg
• Flash Point: 137.1°C
• Refractive Index: 1.447
• PSA: 83.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on m-PEG4-CH2COOH

m-PEG4-CH2COOH (CAS No. 16024-66-1): A Versatile PEGylation Reagent for Bioconjugation and Drug Delivery

In the rapidly evolving field of bioconjugation and drug delivery, m-PEG4-CH2COOH (CAS No. 16024-66-1) has emerged as a critical reagent for modifying biomolecules. This PEG-based linker is widely utilized to enhance the solubility, stability, and bioavailability of therapeutic compounds. With its carboxylic acid terminal group, m-PEG4-CH2COOH enables efficient conjugation with amines, hydroxyls, or other reactive groups, making it indispensable in antibody-drug conjugates (ADCs), peptide modifications, and nanoparticle functionalization.

The CAS No. 16024-66-1 uniquely identifies this compound, ensuring precision in research and industrial applications. As a methoxy-PEG4-acetic acid derivative, it features a four-ethylene glycol (PEG4) spacer, which balances hydrophilicity and molecular flexibility. This property is particularly valuable in click chemistry and SPAAC (strain-promoted azide-alkyne cycloaddition) reactions, where controlled spacing is essential for optimal reactivity. Researchers frequently search for "m-PEG4-CH2COOH solubility" or "PEG4 linker for bioconjugation," reflecting its broad utility in pharmaceutical sciences.

Recent trends highlight the growing demand for PEGylation reagents in mRNA vaccine development and targeted cancer therapies. m-PEG4-CH2COOH is often compared to alternatives like m-PEG2-CH2COOH or m-PEG6-CH2COOH, with users inquiring about "PEG spacer length optimization" for specific applications. Its compatibility with NHS ester activation and EDC coupling further expands its use in creating stable amide bonds, a topic frequently explored in forums and publications.

From an SEO perspective, incorporating keywords like "PEG4 acetic acid supplier" or "CAS 16024-66-1 price" aligns with commercial queries, while technical discussions benefit from terms such as "PEGylation efficiency" and "linker design for ADCs." The compound’s role in prodrug synthesis and sustained-release formulations also attracts attention, as evidenced by rising searches for "PEG-based drug delivery systems."

In summary, m-PEG4-CH2COOH (CAS No. 16024-66-1) is a cornerstone of modern bioconjugation, addressing challenges in therapeutic stability and payload delivery. Its adaptability to diverse chemical strategies ensures continued relevance in both academic and industrial settings, solidifying its position as a go-to reagent for innovators in life sciences.